Cas no 177477-78-0 (1-ethyl-2-methyl-1H-Benzimidazol-4-ol)
177477-78-0 structure
Product Name:1-ethyl-2-methyl-1H-Benzimidazol-4-ol
CAS No:177477-78-0
MF:C10H12N2O
MW:176.215082168579
CID:112623
PubChem ID:10821161
Update Time:2025-04-18
1-ethyl-2-methyl-1H-Benzimidazol-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-2-methyl-1H-Benzimidazol-4-ol
- 1H-Benzimidazol-4-ol,1-ethyl-2-methyl-
- 1H-Benzimidazol-4-ol,1-ethyl-2-methyl-(9CI)
- 177477-78-0
- 1H-Benzimidazol-4-ol, 1-ethyl-2-methyl-
- SCHEMBL7978785
- 1-ethyl-2-methylbenzimidazol-4-ol
- 1-ethyl-4-hydroxy-2-methyl-1H-benzimidazole
- MJNIKMQPZZGUAH-UHFFFAOYSA-N
- 1-Ethyl-2-methyl-1H-benzo[d]imidazol-4-ol
-
- Inchi: 1S/C10H12N2O/c1-3-12-7(2)11-10-8(12)5-4-6-9(10)13/h4-6,13H,3H2,1-2H3
- InChI Key: MJNIKMQPZZGUAH-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2=C1N=C(C)N2CC
Computed Properties
- Exact Mass: 176.094963011g/mol
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38Ų
1-ethyl-2-methyl-1H-Benzimidazol-4-ol Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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